Adaptive mixed variable Bayesian self-optimisation of catalytic reactions†
Reaction Chemistry & Engineering Pub Date: 2023-10-17 DOI: 10.1039/D3RE00476G
Abstract
Catalytic reactions play a central role in many industrial processes, owing to their ability to enhance efficiency and sustainability. However, complex interactions between the categorical and continuous variables leads to non-smooth response surfaces, which traditional optimisation methods struggle to navigate. Herein, we report the development and benchmarking of a new adaptive latent Bayesian optimiser (ALaBO) algorithm for mixed variable chemical reactions. ALaBO was found to outperform other open-source Bayesian optimisation toolboxes, when applied to a series of test problems based on simulated kinetic data of catalytic reactions. Furthermore, through integration of ALaBO with a continuous flow reactor, we achieved the rapid self-optimisation of an exemplar Suzuki–Miyaura cross-coupling reaction involving six distinct ligands, identifying a 93% yield within a budget of just 25 experiments.
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Journal Name：Reaction Chemistry & Engineering
Research Products
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CAS no.: 121080-96-4
